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Compound of Interest

Compound Name: 2-Acetamidobenzamide

Cat. No.: B1266129

Essential Safety and Handling Guide for 2-
Acetamidobenzamide

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Acetamidobenzamide, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Chemical and Physical Properties

Property Value

Molecular Formula CoH10N202

Molecular Weight 178.19 g/mol [1]

Appearance Solid (Powdered solid)
Melting Point 125 - 128 °C (257 - 262 °F)[2]
Solubility Low water solubility[3]

Hazard Identification and Safety Precautions

2-Acetamidobenzamide is classified with the following hazards:
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e Acute toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
o Germ cell mutagenicity (Category 2): Suspected of causing genetic defects.[2]
e [rritant: May cause skin and eye irritation.[1][4]

It is imperative to handle this compound with care, utilizing appropriate personal protective
equipment in a controlled environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-
Acetamidobenzamide.[5]

Equipment Specification Purpose

] Chemical safety goggles or a Protects against splashes and
Eye and Face Protection ) ) )
full-face shield.[3][5] airborne particles.[5]

Chemical-resistant gloves
Hand Protection (Nitrile or Butyl rubber Prevents skin contact.

recommended).[5]

] Chemical-resistant lab coat or Protects clothing and skin from
Body Protection )
apron.[5] spills.[5]

Recommended when handling
, _ N95 mask or a respirator with powders outside of a fume
Respiratory Protection ] )
appropriate cartridges.[5] hood or when dust may be

generated.[3][5]

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are crucial to minimize the risk of exposure and accidents.[5]
1. Preparation:

o Ensure work is conducted in a well-ventilated area, preferably a certified chemical fume
hood.[3][5]
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o Confirm that an eyewash station and safety shower are readily accessible and operational.

[31[5]
o Assemble all necessary equipment and reagents before commencing work.
 Inspect all PPE for integrity before use.[5]
2. Handling:
e Avoid the formation of dust.[3]
e Do not get in eyes, on skin, or on clothing.[3]
e Weigh and transfer the compound carefully to minimize airborne particles.
o Keep the container tightly closed when not in use.[3]
e Do not eat, drink, or smoke in the handling area.[2][6]
3. Storage:
e Store in a dry, cool, and well-ventilated place.[3]
o Keep the container tightly closed.[3]
e Protect from direct sunlight.[3]
o Store locked up.[2]

¢ Incompatible materials to avoid include acids, strong oxidizing agents, strong bases, and
ammonia.[3]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[3]

1. Waste Segregation and Collection:
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Designate a clearly labeled, sealed, and chemically compatible container for "Hazardous
Waste: 2-Acetamidobenzamide”.[7][8]

Do not mix this waste with other waste streams.[7]

Carefully transfer any solid residual of the compound into the designated hazardous waste
container.[7]

For liquid waste (solutions), transfer to a labeled, sealed container for liquid hazardous
waste, indicating the solvent and approximate concentration.[7]

. Container Rinsing:

The first rinse of any container that held 2-Acetamidobenzamide must be collected and
disposed of as hazardous waste.[9]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[9]
. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[7]

The recommended disposal method for similar compounds is incineration by a licensed
hazardous waste disposal facility.[7]

Emergency Procedures

Exposure Response
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Exposure Route First Aid Measures

Promptly wash the contaminated skin with soap
) and water.[4][10] Remove contaminated
Skin Contact . L . .
clothing.[10] If irritation persists, get medical

attention.[10]

Immediately flush the eye with copious amounts
of water for at least 15 minutes, also under the

Eye Contact eyelids.[4][11] Remove contact lenses if present
and easy to do.[4] Seek immediate medical
attention.[11][12]

Move the exposed person to fresh air at once.

[10] If breathing has stopped, perform artificial

Inhalation o ) ]
respiration.[10] Get medical attention as soon as
possible.[10]

Do NOT induce vomiting. Rinse mouth with

Ingestion water.[4] Get medical attention immediately.[2]
[10]

Spill Cleanup

e For small spills:

o Evacuate the immediate area.

o Wear appropriate PPE.[7]

o Sweep up the solid material, avoiding dust generation, and place it in the designated
hazardous waste container.[3][13]

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

e For large spills:

o Evacuate the area and prevent entry.[7][14]
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o Contact your institution's EHS office immediately.[7][11]

Workflow for Safe Handling of 2-Acetamidobenzamide

Workflow for Safe Handling of 2-Acetamidobenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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